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Compound of Interest

Compound Name: Evonimine

Cat. No.: B1243769 Get Quote

An In-depth Examination of the Sesquiterpene Alkaloid from Tripterygium wilfordii

Abstract
Evonimine, a complex sesquiterpene alkaloid isolated from the medicinal plant Tripterygium

wilfordii, has garnered interest within the scientific community for its potential biological

activities. This technical guide provides a comprehensive overview of Evonimine, focusing on

its chemical properties, and available biological data. This document is intended for

researchers, scientists, and drug development professionals, providing detailed information to

support further investigation into the therapeutic potential of this natural product.

Chemical and Physical Properties
Evonimine, also known as Euonine, is a structurally intricate natural product. Its fundamental

properties are summarized in the table below.
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Property Value Reference

CAS Number 41758-69-4 [1][2]

Molecular Formula C₃₈H₄₇NO₁₈ [3]

Molecular Weight 805.77 g/mol [3]

Appearance Colorless crystalline solid [3]

Solubility

Soluble in organic solvents

such as chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

Sparingly soluble in water.

Source
Roots of Tripterygium wilfordii

Hook. f.

Biological Activities and Potential Therapeutic
Applications
Preliminary studies and anecdotal evidence suggest that Evonimine possesses a range of

biological activities, indicating its potential for further investigation in several therapeutic areas.

Anti-inflammatory and Immunosuppressive Effects
Extracts of Tripterygium wilfordii, which contain Evonimine among other active compounds,

have been traditionally used for their anti-inflammatory and immunosuppressive properties.

While direct studies on the specific mechanisms of Evonimine are limited, it is hypothesized to

contribute to the overall therapeutic effects observed with the plant extract. Further research is

required to elucidate the precise signaling pathways modulated by Evonimine in inflammatory

and immune responses.

Anticancer Potential
Some reports suggest that Evonimine may have inhibitory effects on certain types of tumors,

hinting at a potential for anticancer applications. The cytotoxic and apoptotic effects on cancer
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cell lines warrant more in-depth investigation to determine the underlying molecular

mechanisms.

Anti-feeding Activity
Evonimine has demonstrated anti-feeding activity against certain insect species, such as the

lepidopteran Spodoptera littoralis. This property suggests potential applications in the

development of natural insecticides.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Evonimine are not extensively documented in readily available literature. However, based on

general practices for the extraction of alkaloids from Tripterygium wilfordii and standard in vitro

assays, the following methodologies can be proposed.

Proposed Workflow for Isolation and Purification of
Evonimine
The following diagram illustrates a logical workflow for the extraction and purification of

Evonimine from its natural source.
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Extraction

Purification

Analysis

Dried and Powdered
Tripterygium wilfordii Roots

Solvent Extraction
(e.g., Ethanol or Methanol)

Filtration

Concentration under
reduced pressure

Crude Extract

Liquid-Liquid Partition
(e.g., Ethyl Acetate/Water)

Column Chromatography
(e.g., Silica Gel)

Fraction Collection

Preparative HPLC

Pure Evonimine

Spectroscopic Analysis
(NMR, MS, IR) Purity Assessment (HPLC)
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Seed cancer cells in a
96-well plate

Treat cells with varying
concentrations of Evonimine

Incubate for a defined period
(e.g., 24, 48, 72 hours)

Add MTT reagent to each well

Incubate to allow formazan
crystal formation

Add solubilization solution
(e.g., DMSO)

Read absorbance at ~570 nm

Calculate cell viability and IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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